ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate

• IUPAC Name: ethyl 4-[3-[4-(4-fluorophenyl)piperazin-1-yl]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C23H24FN3O4/c1-2-31-23(30)16-3-7-19(8-4-16)27-21(28)15-20(22(27)29)26-13-11-25(12-14-26)18-9-5-17(24)6-10-18/h3-10,20H,2,11-15H2,1H3
• InChI Key: PVBLPRXVSAMWFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C23H24FN3O4
• Molecular Weight: 425.5 g/mol

Description

Ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate, also known as FPEPB, is a chemical compound that has been widely used in scientific research. FPEPB is a derivative of a class of compounds known as pyrrolidine-2,5-diones, which have been shown to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate is not fully understood. However, it has been shown to interact with several neurotransmitter receptors, including the serotonin and dopamine receptors. ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has also been shown to modulate the activity of several signaling pathways, including the cAMP/PKA and ERK1/2 pathways.
Biochemical and physiological effects:
ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters, including dopamine, norepinephrine, and serotonin. ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons. In addition, ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has been shown to reduce the levels of inflammatory cytokines and oxidative stress markers.

Advantages and Limitations for Lab Experiments

Ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate is also highly soluble in water, which makes it easy to administer to experimental animals. However, ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. In addition, ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate. One area of research is the development of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate analogs with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, more research is needed to fully understand the mechanism of action of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate and its potential off-target effects.

Synthesis Methods

The synthesis of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate involves several steps, including the reaction of 4-fluorobenzoyl chloride with piperazine, followed by the reaction of the resulting product with ethyl 3-amino-2,5-dioxopyrrolidine-4-carboxylate. The final product is obtained by esterification of the resulting intermediate with ethanol. The synthesis of ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has been optimized to produce high yields and purity.

Scientific Research Applications

Ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has been extensively studied for its potential therapeutic applications. It has been shown to have a variety of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, ethyl 4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has been shown to have anti-inflammatory and anti-cancer properties.